Cas no 2971-18-8 (4-(2-oxo-2,3-dihydro-1H-indol-3-yl)butanoic Acid)

• Product Name: 4-(2-oxo-2,3-dihydro-1H-indol-3-yl)butanoic Acid
• CAS No: 2971-18-8
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD06411619
• CID: 279971
• PubChem ID: 2764088
• Update Time: 2025-04-19

4-(2-oxo-2,3-dihydro-1H-indol-3-yl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Oxoindolin-3-yl)butanoic acid
• 1H-Indole-3-butanoicacid, 2,3-dihydro-2-oxo-
• 4-(2-OXO-2,3-DIHYDRO-1H-INDOL-3-YL)BUTANOIC ACID
• 2,3-dihydro-2-oxo-1H-indole-3-butanoic acid
• 3-(3-Carboxyprop-1-yl)-2-oxindole
• 4-(2,3-Dihydro-2-oxo-1H-indol-3-yl)butanoic acid
• 4-(2-oxo-2,3-dihydro-1H-indol-3-yl)butanoic acid (en)
• 4-(2-oxo-2,3-dihydro-indol-3-yl)-butyric acid
• 4-(2-oxo-3-indolinyl)butanoic acid
• 4-(Oxindol-3-yl)-buttersaeure
• 4-(Oxindolyl-3)-buttersaeure
• Oxindol-3-buttersaeure
• 1H-Indole-3-butanoicacid,2,3-dihydro-2-oxo-
• SB64678
• 5Y-0202
• J-513341
• 4-(2-oxo-1,3-dihydroindol-3-yl)butanoic Acid
• 4-(2-Hydroxy-3H-indol-3-yl)butanoic acid
• 7243-03-0
• 4-(2-oxoindolin-3-yl)butanoicacid
• CS-0345984
• 2971-18-8
• DTXSID60993242
• 4-(2-oxo-2,3-dihydro-1H-indol-3-yl)butanoic acid, AldrichCPR
• CDVWMZQPMYOBJM-UHFFFAOYSA-N
• SCHEMBL8998981
• MFCD06411619
• AKOS004910757
• 4-(2-oxo-1,3-dihydro-indol-3-yl)-butyric acid
• FT-0679181
• EN300-186422
• 1H-Indole-3-butanoic acid, 2,3-dihydro-2-oxo-
• STK500460
• BBL004558
• ALBB-006066
• 4-(2-oxo-2,3-dihydro-1H-indol-3-yl)butanoic Acid

• MDL： MFCD06411619
• Inchi： 1S/C12H13NO3/c14-11(15)7-3-5-9-8-4-1-2-6-10(8)13-12(9)16/h1-2,4,6,9H,3,5,7H2,(H,13,16)(H,14,15)
• InChI Key： CDVWMZQPMYOBJM-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2N1)CCCC(=O)O

Computed Properties

• Exact Mass: 219.09000
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.243
• Melting Point: 169-171
• Boiling Point: 449.8°Cat760mmHg
• Flash Point: 225.8°C
• Refractive Index: 1.565
• PSA: 66.40000
• LogP: 2.11520

4-(2-oxo-2,3-dihydro-1H-indol-3-yl)butanoic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines